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Compound of Interest

Compound Name: 4-(Bromoacetyl)benzonitrile

Cat. No.: B032679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4-
(Bromoacetyl)benzonitrile in two common laboratory solvents: dimethyl sulfoxide (DMSO)
and methanol. This document is intended to be a valuable resource for researchers, scientists,
and professionals in the field of drug development, offering clear data presentation, detailed
experimental protocols, and illustrative diagrams to support laboratory work.

Quantitative Solubility Data

The solubility of a compound is a critical physical property that influences its handling,
formulation, and biological activity. The following table summarizes the available quantitative
and qualitative solubility data for 4-(Bromoacetyl)benzonitrile in DMSO and methanol.
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Concentration

Solvent Solubility Method Source
(mM)
Requires Biochemical
DMSO 100 mg/mL 446.33 mM sonication for Assay Reagent
dissolution Data[1]
In a mixed
solvent system Biochemical
> 2.5 mg/mL >11.16 mM also containing Assay Reagent
PEG300, Tween-  Data[l]
80, and Saline
Chemical
N General )
Methanol Soluble Not Quantified ) Supplier Data[2]
observation

[3]

Note: The quantitative data for DMSO indicates a high solubility, particularly with the aid of
ultrasonication. For methanol, while the compound is reported as soluble, specific quantitative
data is not readily available in the public domain.

Physicochemical Properties of 4-
(Bromoacetyl)benzonitrile

A comprehensive understanding of the compound's properties is essential for its effective use.

Property Value Source
Molecular Formula CoHeBIrNO PubChem[4]
Molecular Weight 224.05 g/mol PubCheml[4]

Off-white to light yellow ] ]
Appearance ) Chemical Supplier Data[2][3]
crystalline powder

Melting Point 92-96 °C Chemical Supplier Data[2][3]

Experimental Protocol for Determining Solubility
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The following is a generalized experimental protocol for determining the solubility of a solid
compound like 4-(Bromoacetyl)benzonitrile in a given solvent. This method is based on the
principle of saturation.

Objective: To determine the concentration of a saturated solution of a solute in a solvent at a
specific temperature.

Materials:

* 4-(Bromoacetyl)benzonitrile

e Solvent (DMSO or methanol)

e Analytical balance

 Vials with screw caps

o Vortex mixer

o Thermostatically controlled shaker or water bath
e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer
e Volumetric flasks and pipettes

Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of 4-
(Bromoacetyl)benzonitrile to a series of vials containing a known volume of the solvent
(e.g., 1 mL). The amount of solid should be sufficient to ensure that not all of it dissolves.

» Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or
water bath set to a constant temperature (e.g., 25 °C). Agitate the samples for a
predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached.
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o Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the
undissolved solid.

o Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it
with the appropriate solvent in a volumetric flask. The dilution factor will depend on the
expected solubility.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of 4-
(Bromoacetyl)benzonitrile.

o Calculation: Calculate the solubility of the compound in the solvent (e.g., in mg/mL or mol/L)
by taking into account the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of a chemical compound.

Sample Preparation Phase Separation

Add excess solute to solvent in vials }—»

esul
Withdraw and dilute supernatant }—»‘ Quantify concentration (HPLC/UV-Vis) }»—l»‘ Calculate solubility

Equiibrate at constant temperature with agitation ‘—H»‘ Centrifuge to pellet undissolved solid

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Safety Precautions

4-(Bromoacetyl)benzonitrile is a hazardous substance. It is harmful if swallowed, in contact
with skin, or if inhaled, and causes severe skin burns and eye damage.[4][5] Always handle this
compound in a well-ventilated area, such as a fume hood, and wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat. Refer to the
Safety Data Sheet (SDS) for complete safety information.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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